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For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for handling CD235, also known as

Glycophorin A. Adherence to these protocols is essential to ensure personal safety and

maintain the integrity of your research. CD235 is a major sialoglycoprotein found on the surface

of human erythrocytes (red blood cells) and their precursors.[1][2][3][4] While purified CD235
protein and antibodies against it are often considered non-hazardous, the primary risks arise

when handling human cell lines expressing CD235 or clinical samples containing red blood

cells, which are potentially infectious.[2][3][5]

Core Safety Principles
A thorough risk assessment should always be conducted before beginning any work involving

CD235. The nature of the material being handled (e.g., purified protein, recombinant cell line,

primary human tissue) will dictate the specific personal protective equipment (PPE) and

handling procedures required.

Personal Protective Equipment (PPE) Recommendations
The following table summarizes the recommended PPE for handling CD235 in its various

forms. These recommendations are based on a risk-assessment approach and align with

standard laboratory safety practices.
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Form of CD235 Minimum PPE Requirements
Enhanced Precautions

(Based on Risk Assessment)

Purified CD235 Protein

Laboratory coat, safety

glasses, and disposable nitrile

gloves.[6]

Double gloves may be

considered for prolonged

handling.

Recombinant Cell Lines

Expressing CD235 (e.g., CHO,

HEK293)

Laboratory coat, safety

glasses, and disposable nitrile

gloves. Work should be

conducted in a Biosafety

Cabinet (BSC).[7]

Face shield if there is a splash

hazard.[6]

Human-derived Materials (e.g.,

primary cells, tissues, blood

samples)

Laboratory coat, safety

glasses with side shields or

goggles, and disposable nitrile

gloves. All work must be

performed in a Biosafety

Cabinet (BSC) following

Biosafety Level 2 (BSL-2)

practices.[2][3][5][8]

Face shield, double gloves,

and a solid-front gown may be

required depending on the

specific procedure and

potential for splashes or

aerosol generation.[9][10]

Antibodies to CD235

Laboratory coat, safety

glasses, and disposable nitrile

gloves.[1]

No additional precautions are

typically necessary, as these

are generally considered non-

hazardous.[11]

Below is a workflow to help determine the appropriate level of PPE.
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Start

Assessment

PPE & Containment Level

Identify the form of CD235 being handled

Is it a purified protein or antibody?

Is it a recombinant cell line?

No

Standard Laboratory PPE:
- Lab coat

- Safety glasses
- Gloves

Yes

Is it a human-derived sample?

No

BSL-2 Precautions:
- Standard PPE

- Biosafety Cabinet (BSC)

Yes

Enhanced BSL-2 Precautions:
- BSL-2 PPE
- Face shield

- Double gloves
- Gown

Yes

Click to download full resolution via product page

Caption: Workflow for selecting appropriate PPE when handling different forms of CD235.

Operational and Disposal Plans
Handling Procedures
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Human-Derived Materials: All work with human cell lines and primary tissues must be

conducted under Biosafety Level 2 (BSL-2) containment.[2][3][5] This includes using a

certified Class II Biosafety Cabinet (BSC) to minimize the risk of exposure to potential

bloodborne pathogens.

Aseptic Technique: Strict aseptic techniques are crucial to prevent contamination of cell

cultures and to protect the researcher.[7]

Sharps Safety: Use caution when handling needles, scalpels, or other sharp instruments.

Dispose of them immediately in a designated sharps container.

Spills: In the event of a spill of potentially infectious material, evacuate the area and allow

aerosols to settle. Clean and decontaminate the area using an appropriate disinfectant,

following your institution's established protocols.

Disposal Plan
All waste generated from handling CD235-containing materials must be disposed of in

accordance with institutional and local regulations for biohazardous waste.

Waste Type Disposal Method

Contaminated Gloves, Gowns, and other

disposable labware

Place in a biohazard bag and autoclave before

disposal.

Liquid Waste (e.g., cell culture media)

Decontaminate with an approved disinfectant

(e.g., 10% bleach solution) before disposing

down the drain with copious amounts of water,

or as per institutional guidelines.

Sharps (needles, slides, etc.)
Dispose of in a puncture-resistant, leak-proof

sharps container.

Cell Cultures and Tissues Autoclave in biohazard bags before disposal.

Hierarchy of Controls
Effective safety management relies on a multi-layered approach to hazard control. The most

effective controls are at the top of the hierarchy.
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Hierarchy of Controls for Laboratory Safety

Elimination
(Remove the hazard)

Substitution
(Replace the hazard)

Engineering Controls
(e.g., Biosafety Cabinet)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(e.g., Gloves, Lab Coat)

Click to download full resolution via product page

Caption: The hierarchy of controls for mitigating laboratory hazards.

By implementing these safety protocols and operational plans, researchers can handle CD235
with confidence, ensuring a safe laboratory environment for themselves and their colleagues.

Always consult your institution's Environmental Health and Safety (EHS) department for

specific guidance and training.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12299716?utm_src=pdf-body-img
https://www.benchchem.com/product/b12299716?utm_src=pdf-body
https://www.benchchem.com/product/b12299716?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12299716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. genomeme.ca [genomeme.ca]

2. Guidelines for Working Safely with Human Cell Lines | Texas Research
[research.utexas.edu]

3. ehs.princeton.edu [ehs.princeton.edu]

4. biosb.com [biosb.com]

5. ehs.uci.edu [ehs.uci.edu]

6. Personal Protective Equipment Requirements for Laboratories – Environmental Health
and Safety [ehs.ncsu.edu]

7. What Are the Biosafety Considerations When Working with Cell Lines?
[synapse.patsnap.com]

8. Biosafety Manual – Stanford Environmental Health & Safety [ehs.stanford.edu]

9. Safety Precautions - PMC [pmc.ncbi.nlm.nih.gov]

10. Chapter 10: Personal Protective Equipment for Biohazards | Environmental Health &
Safety | West Virginia University [ehs.wvu.edu]

11. datasheets.scbt.com [datasheets.scbt.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
CD235 (Glycophorin A)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12299716#personal-protective-equipment-for-
handling-cd235]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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